Cas no 676132-52-8 (IMIDAZO[1,2-A]PYRAZIN-8-AMINE, 6-ETHYL-N-(3-PYRIDINYLMETHYL)-)

IMIDAZO[1,2-A]PYRAZIN-8-AMINE, 6-ETHYL-N-(3-PYRIDINYLMETHYL)- structure
676132-52-8 structure
Product Name:IMIDAZO[1,2-A]PYRAZIN-8-AMINE, 6-ETHYL-N-(3-PYRIDINYLMETHYL)-
CAS No:676132-52-8
MF:C14H15N5
MW:253.302401781082
CID:3442078
PubChem ID:11777039
Update Time:2025-04-21

IMIDAZO[1,2-A]PYRAZIN-8-AMINE, 6-ETHYL-N-(3-PYRIDINYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • IMIDAZO[1,2-A]PYRAZIN-8-AMINE, 6-ETHYL-N-(3-PYRIDINYLMETHYL)-
    • 6-Ethyl-N-(3-pyridinylmethyl)-imidazo[1,2-a]pyrazin-8-amine
    • 676132-52-8
    • DB-213329
    • SCHEMBL14450048
    • Inchi: 1S/C14H15N5/c1-2-12-10-19-7-6-16-14(19)13(18-12)17-9-11-4-3-5-15-8-11/h3-8,10H,2,9H2,1H3,(H,17,18)
    • InChI Key: TVEADCKHIKYYDX-UHFFFAOYSA-N
    • SMILES: N12C=CN=C1C(=NC(CC)=C2)NCC1C=NC=CC=1

Computed Properties

  • Exact Mass: 253.13274550Da
  • Monoisotopic Mass: 253.13274550Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.1Ų
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